Cas no 2310147-76-1 (N-[2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl]oxane-4-carboxamide)

• Product Name: N-[2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl]oxane-4-carboxamide
• CAS No: 2310147-76-1
• MF: C₁₄H₂₁NO₄
• MW: 267.32084441185
• CID: 5338698
• Update Time: 2025-06-14

N-[2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl]oxane-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl)tetrahydro-2H-pyran-4-carboxamide
• N-[2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl]oxane-4-carboxamide

• Inchi： 1S/C14H21NO4/c1-9-7-12(10(2)19-9)13(16)8-15-14(17)11-3-5-18-6-4-11/h7,11,13,16H,3-6,8H2,1-2H3,(H,15,17)
• InChI Key： MCFFVYLAGYRCLZ-UHFFFAOYSA-N
• SMILES： O1CCC(C(NCC(C2C=C(C)OC=2C)O)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 304
• XLogP3: 0.6
• Topological Polar Surface Area: 71.7

Additional information on N-[2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl]oxane-4-carboxamide

Recent Advances in the Study of N-[2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl]oxane-4-carboxamide (CAS: 2310147-76-1)

The compound N-[2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl]oxane-4-carboxamide (CAS: 2310147-76-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique furan and oxane structural motifs, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of research has been the optimization of the synthetic pathway for this compound. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method using a multi-step reaction sequence. The authors highlighted the importance of protecting group strategies to ensure the stability of the hydroxyethyl and carboxamide functionalities during synthesis. This advancement has facilitated further pharmacological evaluations of the compound.

Pharmacological studies have revealed that N-[2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl]oxane-4-carboxamide exhibits notable activity as a modulator of specific inflammatory pathways. In vitro assays conducted by researchers at the University of Cambridge (2024) showed that the compound significantly inhibits the production of pro-inflammatory cytokines in macrophage cells. These findings suggest potential applications in treating chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Further investigations into the compound's mechanism of action have identified its interaction with the NLRP3 inflammasome, a key player in the innate immune response. Molecular docking studies and X-ray crystallography data have provided structural insights into how the compound binds to the inflammasome, offering a foundation for the design of more potent analogs. These results were recently presented at the International Conference on Chemical Biology (2024).

In addition to its anti-inflammatory properties, preliminary studies have explored the compound's potential in oncology. A research team at the National Cancer Institute (2024) reported that N-[2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl]oxane-4-carboxamide induces apoptosis in certain cancer cell lines, particularly those with upregulated NF-κB signaling. While these findings are promising, further in vivo studies are needed to validate the compound's efficacy and safety profile.

Despite these advancements, challenges remain in the development of N-[2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl]oxane-4-carboxamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed. Recent pharmacokinetic studies have begun to tackle these questions, with some success in improving the compound's drug-like properties through structural modifications.

In conclusion, the growing body of research on N-[2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl]oxane-4-carboxamide (CAS: 2310147-76-1) underscores its potential as a versatile scaffold for drug discovery. Continued efforts in synthetic chemistry, pharmacology, and structural biology will be crucial in unlocking its full therapeutic potential. The compound represents an exciting avenue for future research in chemical biology and medicinal chemistry.